Cas no 263767-86-8 (1,10-Dioxa-4,7,13,16-tetraazacyclooctadecane-3,17-dione,5,15-dimethyl-, (5S,15S)-)

• Product Name: 1,10-Dioxa-4,7,13,16-tetraazacyclooctadecane-3,17-dione,5,15-dimethyl-, (5S,15S)-
• CAS No: 263767-86-8
• MF: C₁₄H₂₈N₄O₄
• MW: 316.396523475647
• CID: 1427172
• Update Time: 2024-08-15

1,10-Dioxa-4,7,13,16-tetraazacyclooctadecane-3,17-dione,5,15-dimethyl-, (5S,15S)- Chemical and Physical Properties

Names and Identifiers

• 1,10-Dioxa-4,7,13,16-tetraazacyclooctadecane-3,17-dione,5,15-dimethyl-, (5S,15S)-
• 1,10-Dioxa-4,7,13,16-tetraazacyclooctadecane-3,17-dione, 5,15-dimethyl-, (5S,15S)-

• Inchi： 1S/C14H28N4O4/c1-11-7-15-3-5-21-6-4-16-8-12(2)18-14(20)10-22-9-13(19)17-11/h11-12,15-16H,3-10H2,1-2H3,(H,17,19)(H,18,20)/t11-,12-/m0/s1
• InChI Key： HCMHILOOPCDMSM-RYUDHWBXSA-N
• SMILES： O1CC(=O)N[C@@H](C)CNCCOCCNC[C@H](C)NC(=O)C1

Computed Properties

• Exact Mass: 316.21124

Experimental Properties

• Density: 0.993±0.06 g/cm3(Predicted)
• Melting Point: 159 °C
• Boiling Point: 608.6±55.0 °C(Predicted)
• PSA: 100.72
• pka: 14.15±0.60(Predicted)